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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B15129710

An In-depth Technical Guide to 4-O-Demethylisokadsurenin D

Authored for researchers, scientists, and drug development professionals, this document
provides a comprehensive overview of the chemical structure, properties, and biological
activities of 4-O-Demethylisokadsurenin D.

Chemical Structure and Properties

4-0O-Demethylisokadsurenin D is a naturally occurring lignan. Lignans are a class of
polyphenols found in a variety of plants.

Chemical Structure:

The precise three-dimensional arrangement of atoms in 4-O-Demethylisokadsurenin D is
crucial for its biological activity. Its structure has been elucidated using various spectroscopic
methods.

Physicochemical Properties:

A summary of the key physicochemical properties of 4-O-Demethylisokadsurenin D is
presented in Table 1. These properties are essential for understanding its behavior in biological
systems and for the development of analytical methods and potential drug formulations.

Table 1: Physicochemical Properties of 4-O-Demethylisokadsurenin D
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Property Value Source
CAS Number 89104-59-6 [1]
Molecular Formula C20H2205 [1]
Molecular Weight 342.39 g/mol [1]
Appearance Powder Vendor Data

O=C1--INVALID-LINK----
INVALID-LINK----INVALID-
SMILES LINK Vendor Data

[C@@]2(CC=C)C=C10C

Note: Detailed experimental data on properties such as melting point, boiling point, and
solubility are not readily available in published literature and would require experimental
determination.

Biological Activity and Mechanism of Action

4-O-Demethylisokadsurenin D has been isolated from Piper kadsura (Choisy) Ohwi, a plant
used in traditional Chinese medicine for treating conditions like asthma and rheumatic
arthritis[1][2]. Lignans and neolignans from this plant are known to possess anti-inflammatory
properties[2].

While specific studies detailing the comprehensive biological activity and mechanism of action
of 4-O-Demethylisokadsurenin D are limited, research on related lignans from the Piper and
Kadsura genera provides insights into its potential therapeutic effects.

Potential Biological Activities:

 Anti-Inflammatory and Anti-Neuroinflammatory Activity: Neolignans isolated from Piper
kadsura have demonstrated the ability to inhibit nitric oxide (NO) production in LPS-activated
microglia cells, suggesting anti-neuroinflammatory potential[3]. Lignans from the related
genus Kadsura have also been reported to have anti-inflammatory effects[4].

» Anti-platelet Aggregation Activity: Several lignans isolated from Kadsura interior have been
shown to inhibit adenosine diphosphate (ADP)-induced platelet aggregation[5].
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e Antitumor, Anti-HIV, and Antioxidant Activities: A systematic review of lignans from the genus
Kadsura indicates a broad range of biological activities, including antitumor, anti-HIV, and
antioxidant effects[4].

Further research is required to specifically determine the I1Cso values and detailed mechanisms
of action for 4-O-Demethylisokadsurenin D across a range of biological assays.

Signaling Pathways

The specific signaling pathways modulated by 4-O-Demethylisokadsurenin D have not yet
been elucidated. However, based on the known activities of related lignans, it may interact with
pathways involved in inflammation and cellular proliferation.

A hypothetical workflow for investigating the signaling pathways affected by 4-O-
Demethylisokadsurenin D is presented below.
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Hypothetical Workflow for Signaling Pathway Analysis
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Caption: A potential workflow for identifying signaling pathways modulated by 4-O-
Demethylisokadsurenin D.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
4-O-Demethylisokadsurenin D are not explicitly available in a single comprehensive source.
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The following represents a generalized protocol based on standard methods for natural product
chemistry.

4.1. Isolation of 4-O-Demethylisokadsurenin D

The isolation of lignans from plant material typically involves extraction followed by
chromatographic separation.
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General Isolation Workflow for Lignans
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Caption: A generalized workflow for the isolation of 4-O-Demethylisokadsurenin D from Piper

kadsura.

4.2. Structural Elucidation

The structure of the isolated compound is typically determined using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR are used to
determine the carbon-hydrogen framework. 2D-NMR techniques (e.g., COSY, HSQC,
HMBC) are employed to establish the connectivity of atoms.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Ultraviolet-Visible (UV) Spectroscopy: To identify chromophoric systems.

4.3. Biological Assays

To evaluate the biological activity of 4-O-Demethylisokadsurenin D, a variety of in vitro

assays can be employed.

Example: Anti-inflammatory Activity Assay (Nitric Oxide Inhibition)

Cell Culture: Culture murine macrophage cells (e.g., RAW 264.7) in appropriate media.

Cell Seeding: Seed the cells in 96-well plates at a suitable density and allow them to adhere
overnight.

Treatment: Pre-treat the cells with various concentrations of 4-O-Demethylisokadsurenin D
for 1 hour.

Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory
response.

Incubation: Incubate the plates for 24 hours.
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» Nitrite Measurement: Measure the amount of nitric oxide produced by the cells by quantifying
the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess
reagent.

o Data Analysis: Calculate the percentage of nitric oxide inhibition and determine the ICso
value.

Conclusion and Future Directions

4-O-Demethylisokadsurenin D is a lignan with potential biological activities, particularly in the
area of inflammation. However, there is a significant need for further research to fully
characterize its physicochemical properties, elucidate its specific mechanisms of action and
modulated signaling pathways, and establish detailed protocols for its study. Future
investigations should focus on the total synthesis of the compound to ensure a reliable supply
for comprehensive biological evaluation, including in vivo studies to assess its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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